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This document provides detailed application notes and protocols for scientists and drug

development professionals transitioning from the discontinued Applied Biosystems™ 3730xl

DNA Analyzer to the newer Applied Biosystems™ SeqStudio™ Flex Series Genetic Analyzer.

The SeqStudio Flex system offers enhanced flexibility, ease of use, and connectivity while

maintaining the high data quality expected from capillary electrophoresis (CE) instruments.[1]

[2] This guide will facilitate a smooth migration by providing side-by-side comparisons, detailed

experimental protocols, and performance data for key applications in drug discovery and

development.

Instrument Comparison: 3730xl DNA Analyzer vs.
SeqStudio Flex Genetic Analyzer
The SeqStudio Flex Series Genetic Analyzer introduces several key advancements over the

3730xl platform. These improvements are designed to increase laboratory efficiency, reduce

hands-on time, and offer greater flexibility in experimental design.
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Feature
Applied Biosystems™
3730xl DNA Analyzer

Applied Biosystems™
SeqStudio™ Flex Genetic
Analyzer

Capillary Array 48- or 96-capillary array
8- or 24-capillary

configurations available[3]

Plate Capacity
Integrated plate stacker for up

to 48-hour operation[4]

4-plate capacity with

continuous loading[1][2]

User Interface
Separate computer workstation

for instrument control[5]

Integrated touchscreen

computer with intuitive user

interface[1][2]

Connectivity Local Area Network (LAN)
LAN, Wi-Fi, USB ports, and

LIMS compatibility[2]

Remote Access Limited

Remote run setup, monitoring,

and data analysis via Thermo

Fisher™ Connect Platform[2]

[6]

Serviceability
On-site service required for

most issues

Smart Help and Remote

Support for remote

troubleshooting of many

issues[6]

Ease of Use
Requires experienced

operators

One-button startup, auto-

calibration, and on-screen

guidance for routine

maintenance[2]

Key Applications and Performance Data
The SeqStudio Flex Genetic Analyzer demonstrates comparable or improved performance for a

variety of applications critical to drug development.

Sanger Sequencing
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Sanger sequencing remains the gold standard for targeted sequencing, confirmation of next-

generation sequencing (NGS) data, and analysis of gene editing events.[7] Both the 3730xl

and SeqStudio Flex analyzers utilize BigDye™ Terminator chemistry for reliable sequencing

results.[5]

Experimental Protocols
Detailed methodologies for key applications are provided below. These protocols are intended

as a guide and may require optimization for specific experimental needs.

Application 1: Sanger Sequencing of PCR Amplicons
This protocol outlines the steps for sequencing a purified PCR product.

Workflow Diagram:

Sample Preparation Cycle Sequencing Capillary Electrophoresis Data Analysis

PCR Amplification PCR Product Cleanup
(e.g., ExoSAP-IT™)

Cycle Sequencing Reaction
(BigDye™ Terminator)

Sequencing Product Cleanup
(e.g., BigDye XTerminator™) Prepare Plate for CE Run on Genetic Analyzer Basecalling Sequence Analysis

Click to download full resolution via product page

Caption: Sanger Sequencing Workflow from PCR product to data analysis.

Protocol:
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Step
Applied Biosystems™
3730xl DNA Analyzer
Protocol

Applied Biosystems™
SeqStudio™ Flex Genetic
Analyzer Protocol

1. PCR Cleanup

Treat 5 µL of PCR product with

2 µL of ExoSAP-IT™ Express

reagent. Incubate at 37°C for 4

minutes, followed by 80°C for

1 minute to inactivate the

enzyme.[8]

Treat 5 µL of PCR product with

2 µL of ExoSAP-IT™ Express

reagent. Incubate at 37°C for 4

minutes, followed by 80°C for

1 minute to inactivate the

enzyme.[8]

2. Cycle Sequencing

Prepare a master mix with 1

µL BigDye™ Terminator v3.1

Ready Reaction Mix, 2 µL 5X

Sequencing Buffer, 3.2 pmol of

primer, and nuclease-free

water to a final volume of 10

µL. Add 1-3 ng of purified PCR

product per 100 bp. Perform

cycle sequencing using the

recommended thermal cycling

conditions.

Prepare a master mix with 1

µL BigDye™ Terminator v3.1

Ready Reaction Mix, 2 µL 5X

Sequencing Buffer, 3.2 pmol of

primer, and nuclease-free

water to a final volume of 10

µL. Add 1-3 ng of purified PCR

product per 100 bp. Perform

cycle sequencing using the

recommended thermal cycling

conditions.

3. Sequencing Cleanup

Add 10 µL of Hi-Di™

Formamide and 45 µL of

SAM™ Solution to each

sequencing reaction. Add 10

µL of BigDye XTerminator™

reagent. Vortex for 30 minutes

and centrifuge at 1,000 x g for

2 minutes.[8]

Add 10 µL of Hi-Di™

Formamide and 45 µL of

SAM™ Solution to each

sequencing reaction. Add 10

µL of BigDye XTerminator™

reagent. Vortex for 30 minutes

and centrifuge at 1,000 x g for

2 minutes.[8]

4. Capillary Electrophoresis Prepare a plate record and

import it into the 3730xl Data

Collection Software. Load the

plate onto the instrument.

Select the appropriate run

module (e.g.,

StdSeq36_POP7) and dye set

Create a new plate setup in

the SeqStudio™ Data

Collection Software. Load the

plate into the instrument.

Select the appropriate run

module (e.g., MediumSeq) and

dye set. Start the run.[11]
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(e.g., Z-BigDye v3). Start the

run.[9][10]

5. Data Analysis

Analyze the data using

Sequencing Analysis Software

for basecalling.

Analyze the data using the on-

instrument software or Thermo

Fisher™ Connect Platform for

basecalling and further

analysis.

Application 2: Cell Line Authentication
Misidentified or contaminated cell lines are a significant problem in biomedical research.[12]

Short Tandem Repeat (STR) analysis is the gold standard for cell line authentication.

Workflow Diagram:

Sample Preparation STR Amplification Fragment Analysis Data Analysis

Genomic DNA
Extraction

PCR with STR Kit
(e.g., GlobalFiler™) Thermal Cycling Prepare Plate with

Size Standard Run on Genetic Analyzer Allele Calling
(GeneMapper™ Software) Compare to Database

Sample Preparation MSI Marker Amplification Fragment Analysis Data Analysis

Genomic DNA Extraction
(Tumor and Normal)

Multiplex PCR with
MSI Marker Panel Thermal Cycling Prepare Plate with

Size Standard Run on Genetic Analyzer Allele Sizing and Comparison
(Tumor vs. Normal) Determine MSI Status

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.fishersci.com/content/dam/fssite/north-america/us/documents/scientific-products/applications/genomics/applied-bioststems-seqstudio-flex-application-guide.pdf.coredownload.pdf
https://www.htds.fr/wp-content/uploads/2023/03/SeqStudio-Flex-Series-Brochure.pdf
https://m.youtube.com/watch?v=wMLkAdF-3lI
https://www.thermofisher.com/hk/en/home/life-science/sequencing/sanger-sequencing/sanger-sequencing-technology-accessories/3730-series-genetic-analyzers.html
https://tzabam-lifesciences.huji.ac.il/sanger-sequencer-3730-series-genetic-analyzers
https://tzabam-lifesciences.huji.ac.il/sanger-sequencer-3730-series-genetic-analyzers
https://m.youtube.com/watch?v=tLq_syoAuNU
https://documents.thermofisher.com/TFS-Assets/GSD/Scientific%C2%A0Guides/EXT6867-SeqStudio-Series-GeneticAnalyzers-ApplicationGuide-Rev2-FWR.pdf
https://rheniumbio.co.il/wp-content/uploads/2024/05/TFS-Assets_GSD_brochures_sanger-sequencing-workflow-brochure.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/cms_041259.pdf
https://cores.research.asu.edu/sites/default/files/2019-04/ABI%203730XL%20manual.pdf
https://www.youtube.com/watch?v=RrqByndgnak
https://cellculturedish.com/best-practices-for-cell-line-authentication/
https://www.benchchem.com/product/b3100815#using-a-newer-model-of-a-discontinued-scientific-instrument
https://www.benchchem.com/product/b3100815#using-a-newer-model-of-a-discontinued-scientific-instrument
https://www.benchchem.com/product/b3100815#using-a-newer-model-of-a-discontinued-scientific-instrument
https://www.benchchem.com/product/b3100815#using-a-newer-model-of-a-discontinued-scientific-instrument
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3100815?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3100815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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